Cas no 106185-62-0 (1,3-Cyclohexanedione, 5,5-dimethyl-4-propyl-)

• Product Name: 1,3-Cyclohexanedione, 5,5-dimethyl-4-propyl-
• CAS No: 106185-62-0
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 1180187
• Update Time: 2024-08-05

1,3-Cyclohexanedione, 5,5-dimethyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5,5-dimethyl-4-propyl-

• Inchi： 1S/C11H18O2/c1-4-5-9-10(13)6-8(12)7-11(9,2)3/h9H,4-7H2,1-3H3
• InChI Key： JXCLORUMNNQWFV-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)C(CCC)C(=O)C1

Computed Properties

• Exact Mass: 182.13074

Experimental Properties

• Density: 0.949±0.06 g/cm3(Predicted)
• Boiling Point: 115 °C(Press: 0.6 Torr)
• PSA: 34.14
• pka: 5.35±0.70(Predicted)